Cas no 15725-17-4 (2,4-Pentanedione,3-[(4-methoxyphenyl)methylene]-)

• Product Name: 2,4-Pentanedione,3-[(4-methoxyphenyl)methylene]-
• CAS No: 15725-17-4
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 169871
• PubChem ID: 240414
• Update Time: 2025-04-19

2,4-Pentanedione,3-[(4-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,3-[(4-methoxyphenyl)methylene]-
• 3-(4-Methoxybenzylidene)pentane-2,4-dione
• 3-[(4-methoxyphenyl)methylidene]pentane-2,4-dione
• 3-(4-Methoxybenzylidene)-2,4-pentanedione
• p-Methoxy-.beta.,.beta.-diacetylstyrene
• InChI=1/C13H14O3/c1-9(14)13(10(2)15)8-11-4-6-12(16-3)7-5-11/h4-8H,1-3H
• SCHEMBL8038651
• NSC-637168
• CHEMBL1669732
• 15725-17-4
• 3-[(4-methoxyphenyl)methylene]pentane-2,4-dione
• 2,4-pentanedione, 3-[(4-methoxyphenyl)methylene]-
• BDBM50336262
• ANEDNAUPNRTQKL-UHFFFAOYSA-N
• DTXSID80286587
• NSC637168
• NSC46596
• NSC-46596

• Inchi： 1S/C13H14O3/c1-9(14)13(10(2)15)8-11-4-6-12(16-3)7-5-11/h4-8H,1-3H3
• InChI Key： ANEDNAUPNRTQKL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C=C(\C(C)=O)/C(C)=O

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.102
• Boiling Point: 417.1°Cat760mmHg
• Flash Point: 187.9°C
• Refractive Index: 1.545
• PSA: 43.37
• LogP: 2.25660